Cas no 81794-13-0 (2'-O-tert-Butyldimethylsilyl-5'-O-DMT-adenosine)

2'-O-tert-Butyldimethylsilyl-5'-O-DMT-adenosine structure
81794-13-0 structure
Product Name:2'-O-tert-Butyldimethylsilyl-5'-O-DMT-adenosine
CAS No:81794-13-0
MF:C37H45N5O6Si
MW:683.9
CID:2184122
PubChem ID:12081375
Update Time:2024-10-27

2'-O-tert-Butyldimethylsilyl-5'-O-DMT-adenosine Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5-o-[bis(4-methoxyphenyl)phenylmethyl]-2-o-[(1,1-dimethylethyl)dimethylsilyl]-
    • Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)
    • 5'-O-(4,4'-DiMethoxytrityl)-2'-O-t-butyldiMethylsilyl adenosine
    • (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)tetrahydrofuran-3-ol
    • (2R,3R,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)tetrahydrofuran-
    • CID 12081375
    • 2'-O-tert-Butyldimethylsilyl-5'-O-DMT-adenosine
    • 5'-O-DMT-2'-O-TBDMS adenosine
    • Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-[(1,1-dimethylethyl)dimet hylsilyl]-
    • 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-O-[(1,1-dimethylethyl)dimethylsilyl]adenosine
    • 5'-O-(4,4'-dimethoxytrityl)-2'-O-(tert-butyldimethylsilyl)adenosine
    • 5′-O-[Bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]adenosine (ACI)
    • F13858
    • 5a(2)-O-[Bis(4-methoxyphenyl)phenylmethyl]-2a(2)-O-[(1,1-dimethylethyl)dimethylsilyl]adenosine
    • 5a?O-(4,4a?Dimethoxytrityl)-2a?O-t-butyldimethylsilyl adenosine
    • 81794-13-0
    • DA-49797
    • DTXSID501124155
    • (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxyoxolan-3-ol
    • Inchi: 1S/C37H45N5O6Si/c1-36(2,3)49(6,7)48-32-31(43)29(47-35(32)42-23-41-30-33(38)39-22-40-34(30)42)21-46-37(24-11-9-8-10-12-24,25-13-17-27(44-4)18-14-25)26-15-19-28(45-5)20-16-26/h8-20,22-23,29,31-32,35,43H,21H2,1-7H3,(H2,38,39,40)/t29-,31-,32-,35-/m1/s1
    • InChI Key: WBXYUFMFVHCXRR-QSYCCZFCSA-N
    • SMILES: C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@@H]1[C@@H](O)[C@@H](O[Si](C)(C)C(C)(C)C)[C@H](N2C=NC3C(=NC=NC2=3)N)O1

Computed Properties

  • Exact Mass: 683.31391071g/mol
  • Monoisotopic Mass: 683.31391071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 12
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.9E-6 g/L) (25 ºC),
  • PSA: 136.00000
  • LogP: 6.66430

2'-O-tert-Butyldimethylsilyl-5'-O-DMT-adenosine Pricemore >>

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